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Compound of Interest

Compound Name: Carbohydrazide

Cat. No.: B1668358

Essential Safety and Handling Guide for
Carbohydrazide

This guide provides crucial safety, operational, and disposal information for laboratory
professionals handling carbohydrazide. Adherence to these protocols is essential for ensuring
personal safety and minimizing environmental impact. Carbohydrazide is a chemical
compound used as an oxygen scavenger in water treatment and as an intermediate in the
synthesis of various organic compounds.[1] While it is considered a safer alternative to
hydrazine, it is not without hazards and requires careful handling.[2][3]

Hazard Identification

Carbohydrazide presents several potential hazards:

o Health Hazards: Harmful if swallowed, inhaled, or in contact with skin.[4] It causes skin
irritation and serious eye irritation, and may cause an allergic skin reaction.[4][5][6]

o Physical Hazards: The substance may explode upon heating.[4][7] As a dry powder, it can
form combustible dust concentrations in the air and build static electricity during transfer
operations.[4][5]

e Environmental Hazards: It is toxic to aquatic life with long-lasting effects.[4][5][6]

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling carbohydrazide to
prevent exposure.
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PPE Category Item

Specification

Rationale

Chemical Splash
] Goggles or Safety
Eye & Face Protection ] ]
Glasses with Side

Shields

Must meet OSHA 29
CFR 1910.133 or
European Standard
EN166. A face shield
may be required for
larger quantities or
splash risks.[8][9]

Protects eyes from
dust, splashes, and
airborne particles.[8]
Contact lenses should
not be worn as they
can absorb and

concentrate irritants.

[7]

_ Impervious Chemical-
Hand Protection )
Resistant Gloves

Nitrile, Butyl rubber, or
PVC gloves are
recommended.[7][8]
For prolonged contact,
a glove with a
protection class of 5
or higher
(breakthrough time

>240 mins) is advised.

[7]

Protects against skin
contact, absorption,
and allergic reactions.
[5][8] Contaminated
gloves should be

replaced immediately.

[7]

] Laboratory Coat or
Body Protection ) )
Protective Suit

Along-sleeved,
properly fitted lab coat
is required.[8] For
larger quantities or
significant spill risk, a
chemical-resistant
apron or protective

suit is recommended.

[8]

Prevents
contamination of
personal clothing and
skin.[8]

NIOSH/MSHA-

Respiratory Protection ]
approved Respirator

Required when
ventilation is
inadequate, when
dust is generated
outside of a fume
hood, or if irritation is
experienced.[5][8][9]

Prevents inhalation of
harmful dusts and
mists.[5][7]
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Sturdy, closed-toe
Protects feet from
] footwear must be ) ]
Foot Protection Closed-toe Shoes ] ) spills and falling
worn at all times in the )
objects.
laboratory.[8]

Operational Plan: Handling Protocol

Follow this step-by-step procedure for the safe handling of carbohydrazide in a laboratory
setting.

Preparation and Engineering Controls

o Ventilation: Always handle carbohydrazide in a well-ventilated area.[7][9] A chemical fume
hood is required for all operations that may generate dust, such as weighing or transferring.

o Emergency Equipment: Ensure that a safety shower and an eyewash station are readily
accessible and in good working order before beginning work.[5]

e Avoid Ignition Sources: Keep the chemical away from heat and all sources of ignition.[5] Use
non-sparking tools for handling.[5]

o Material Assessment: Review the Safety Data Sheet (SDS) for carbohydrazide before
starting any new procedure.

Handling the Chemical

o Don PPE: Put on all required personal protective equipment as specified in the table above.

e Minimize Dust: Handle the material carefully to minimize dust generation and accumulation.
[5] Avoid clearing dusty surfaces with compressed air.[5]

e Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume
hood or other ventilated enclosure.

e Avoid Contact: Prevent all personal contact with the substance, including inhalation and
ingestion.[7] Do not eat, drink, or smoke in the handling area.[7][10]
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Post-Handling and Decontamination

o Clean Up: Clean the work area thoroughly after handling is complete.

 Remove PPE: Remove PPE carefully to avoid cross-contamination. Contaminated work
clothing should not be allowed out of the workplace and must be laundered separately
before reuse.[5][7]

o Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling
and before leaving the laboratory.[7][9]

Storage and Disposal Plans
Storage Plan

» Store carbohydrazide in its original, tightly sealed container.[7][9]

» Keep the container in a cool, dry, and well-ventilated area.[7][9] Refrigerated storage (below
4°C/39°F) may be recommended.[4][9]

» Store away from incompatible materials, particularly strong oxidizing agents and strong
acids.[5][7]

e Protect containers from physical damage and inspect them regularly for leaks.[7]

Disposal Plan

o Waste Collection: Collect all carbohydrazide waste, including contaminated materials and
residues, in a suitable, clearly labeled, and sealed container for disposal.[7][9]

e Environmental Protection: Do not allow the chemical or its waste to enter drains, sewers, or
waterways, as it is toxic to aquatic life.[5][6][11]

» Regulatory Compliance: Dispose of all waste materials in accordance with local, state, and
federal regulations.[5] This must be done through a licensed and approved waste disposal
contractor.[12]

Emergency Procedures
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Eye Contact: Immediately rinse cautiously with plenty of water for at least 15 minutes,
removing contact lenses if present and easy to do.[5] Seek immediate medical attention.[9]

Skin Contact: Remove contaminated clothing and wash the affected skin with plenty of soap
and water.[9][12] If skin irritation or a rash occurs, get medical advice.[5]

Inhalation: Move the person to fresh air immediately. If breathing is difficult, give oxygen. If
not breathing, provide artificial respiration. Seek immediate medical attention.[4][9]

Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of water or milk. Do not induce
vomiting. Seek immediate medical attention.[9]

Spills:

o Minor Spills: Clean up spills immediately.[9] Use dry clean-up procedures; avoid
generating dust.[7] Collect the material into a labeled container for disposal.[7]

o Major Spills: Evacuate the area and move upwind.[7] Alert emergency responders.[7]
Wear a self-contained breathing apparatus (SCBA) and a full chemical splash suit.[5]
Contain the spill with sand or earth and prevent it from entering waterways.[7]
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1. Preparation Phase

Review SDS &
Assess Risks

Gather Materials
& Equipment

Inspect & Don
Required PPE

Verify Engineering Controls
(Fume Hood, Eyewash)

Proceed to Handling
2. Handlihg Phase

Handle Chemical
(Weigh, Transfer)
in Fume Hood

Monitor for Spills
or Dust Generation

3. Post-Handling Phase

Decontaminate
Work Surfaces

\ 4

Remove PPE
Correctly

\ 4

Wash Hands
Thoroughly

Manage Waste

4. Waste Management

Segregate Contaminated
Waste & Unused Chemical

Label Waste Container
According to Regulations

Store Waste Securely
for Pickup

Dispose via Licensed
Waste Contractor

Diagram: Carbohydrazide Safe Handling & Disposal Workflow

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of carbohydrazide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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